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Compound of Interest

Compound Name: Tillandsinone

cat. No.: B1261892

A Comprehensive Technical Guide to Tillandsinone and Related Cycloartane Triterpenoids
from Tillandsia

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tillandsinone, a cycloartane
triterpenoid, and related compounds isolated from plants of the genus Tillandsia. The
information presented herein is intended for researchers, scientists, and professionals in the
field of drug development and natural product chemistry.

Introduction

The genus Tillandsia, commonly known as air plants, belongs to the Bromeliaceae family and
encompasses a diverse range of epiphytic species.[1] Phytochemical investigations into these
plants have revealed a variety of secondary metabolites, including a notable class of
compounds known as cycloartane triterpenoids. These molecules are characterized by a
distinctive tetracyclic triterpene skeleton with a cyclopropane ring.

A novel addition to this class of compounds is Tillandsinone, a (24S)-24-isopropenyl
cycloartanone. This guide will focus on the available information regarding Tillandsinone and
other related cycloartane derivatives isolated from Tillandsia species.

Tillandsinone: CAS Number and IUPAC Name

Initial searches for "Tillandsinone" did not yield a registered CAS number or a standardized
IUPAC name, suggesting its novelty and limited documentation in major chemical databases.
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However, a specific phytochemical study has identified and named this compound.

A study on the chemical constituents of Tillandsia fasciculata led to the isolation of a new
cycloartane triterpenoid named tillandsinone.[2]

Further investigation of the primary literature is required to ascertain the full structural details
necessary for assigning a definitive IUPAC name and for the compound to be registered and
assigned a CAS number.

Physicochemical Data

Quantitative data for Tillandsinone is not readily available in public databases. The primary
source of information would be the original research paper describing its isolation and
characterization. This section will be updated as more data becomes available.

Related Cycloartane Derivatives from Tillandsia

Research on Tillandsia usneoides has led to the isolation and characterization of 26
cycloartane derivatives.[1][2] These compounds exhibit a range of structural modifications to
the fundamental cycloartane skeleton. A selection of these novel compounds is presented in
the table below.
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Compound Name

Chemical Formula Key Structural Features

(22E)-25,26,27-trisnor-3-

Trisnor-cycloartane, C-3 oxo

Not specified group, C-22 double bond, C-24
oxocycloart-22-en-24-al
aldehyde
(24E)-3-oxocycloart-24-en-26- -~ C-3 oxo group, C-24 double
Not specified
al bond, C-26 aldehyde
24-hydroxycycloart-25-en-3- N C-24 hydroxyl group, C-25
Not specified
one double bond, C-3 oxo group
(23E)-25-methoxycycloart-23- - C-25 methoxy group, C-23
Not specified
en-3-one double bond, C-3 oxo group
(23E)-25-hydroperoxycycloart- N C-25 hydroperoxy group, C-23
Not specified
23-en-3-one double bond, C-3 oxo group
25,26,27-trisnor-24- - Trisnor-cycloartane, C-24
Not specified
hydroxycycloartan-3-one hydroxyl group, C-3 oxo group
methyl (24E)-26-carboxy-3,4- Seco-cycloartane, C-26
seco-cycloart-4(29),24-dien-3- Not specified carboxylic acid methyl ester,
oate two double bonds
Seco-cycloartane, C-25
methyl (23E)-25-hydroxy-3,4- -
Not specified hydroxyl group, C-23 double
seco-cycloart-23-en-3-oate
bond
Seco-cycloartane, C-25
methyl (23E)-25-methoxy-3,4- »
Not specified methoxy group, C-23 double
seco-cycloart-23-en-3-oate
bond
Seco-cycloartane, C-24
methyl 24-hydroxy-3,4-seco- -
Not specified hydroxyl group, C-25 double

cycloart-25-en-3-oate

bond

Table 1: Novel cycloartane derivatives isolated from Tillandsia usneoides.[1][2]

Experimental Protocols
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Detailed experimental protocols for the isolation and characterization of Tillandsinone and
related compounds would be found in the original scientific publications. A generalized
workflow for the phytochemical investigation of Tillandsia species is outlined below.
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Caption: Generalized workflow for the isolation and identification of phytochemicals from
Tillandsia species.

Signaling Pathways and Biological Activity

The biological activity and potential signaling pathway interactions of Tillandsinone have not
yet been reported in the scientific literature. However, other cycloartane triterpenes isolated
from various plant sources have demonstrated a wide range of biological activities, including
cytotoxic, anti-inflammatory, and antitumor effects.[3][4] This suggests that Tillandsinone and
its related compounds from Tillandsia may also possess interesting pharmacological properties
worthy of investigation.

The logical progression for future research on Tillandsinone would involve screening for
various biological activities, followed by mechanistic studies to elucidate its mode of action and
identify any interacting signaling pathways.

Tillandsinone Biological Activity
Screening

Mechanism of Action Signaling Pathway
Studies Elucidation

Hit Identification

Click to download full resolution via product page

Caption: Logical research progression for investigating the biological properties of
Tillandsinone.

Conclusion

Tillandsinone is a recently identified cycloartane triterpenoid from Tillandsia fasciculata. While
information regarding its specific properties is currently limited to its initial discovery, the
broader class of cycloartane triterpenes is known for its diverse biological activities. This
technical guide serves as a foundational resource, summarizing the current knowledge and
outlining future directions for the scientific exploration of Tillandsinone and related compounds
from the Tillandsia genus. Further research is warranted to fully characterize these natural
products and evaluate their potential for applications in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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